Cas no 183385-06-0 (Desthio-desacetylmethyl-7-ACA)

• Product Name: Desthio-desacetylmethyl-7-ACA
• CAS No: 183385-06-0
• MF: C₉H₁₂N₂O₄
• MW: 212.20
• CID: 4764951
• Update Time: 2025-07-09

Desthio-desacetylmethyl-7-ACA Chemical and Physical Properties

Names and Identifiers

• 1-​Azabicyclo[4.2.0]​oct-​2-​ene-​2-​carboxylic acid, 7-​amino-​3-​(hydroxymethyl)​-​8-​oxo-​, (6R-​trans)​-
• Desthio-desacetylmethyl-7-ACA

• Inchi： 1S/C9H12N2O4/c10-6-5-2-1-4(3-12)7(9(14)15)11(5)8(6)13/h5-6,12H,1-3,10H2,(H,14,15)/t5-,6+/m1/s1
• InChI Key： YLIXZBUZUNFPFP-RITPCOANSA-N
• SMILES： [C@@]12(CCC(=C(C(O)=O)N1C(=O)[C@H]2N)CO)[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Desthio-desacetylmethyl-7-ACA

Professional Introduction to Compound with CAS No. 183385-06-0 and Product Name: Desthio-desacetylmethyl-7-ACA

The compound with the CAS number 183385-06-0 and the product name Desthio-desacetylmethyl-7-ACA represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in medicinal chemistry. The name itself provides valuable insights into its chemical nature, highlighting key modifications and functional groups that contribute to its reactivity and biological activity.

Desthio-desacetylmethyl-7-ACA is a derivative of 7-aminocephalosporanic acid (7-ACA), a crucial intermediate in the synthesis of β-lactam antibiotics. The modification of the original structure by removing the thioether group and the acetylmethyl moiety results in a compound with distinct chemical and pharmacological characteristics. This alteration not only affects the compound's solubility and stability but also influences its interaction with biological targets, making it a subject of intense research interest.

In recent years, there has been a growing focus on developing novel antibiotics to combat the rise of antibiotic-resistant bacteria. Desthio-desacetylmethyl-7-ACA has emerged as a promising candidate in this endeavor. Its modified structure allows for further chemical derivatization, enabling the creation of new analogs with enhanced efficacy and reduced side effects. Researchers have been exploring its potential as a precursor in the synthesis of next-generation antibiotics, leveraging its unique chemical properties to develop compounds that can overcome existing resistance mechanisms.

The significance of this compound is further underscored by its role in the development of targeted therapies. By understanding the structural and functional relationships between Desthio-desacetylmethyl-7-ACA and its derivatives, scientists can design molecules that interact more selectively with specific bacterial enzymes or receptors. This precision targeting is crucial for minimizing toxicity and maximizing therapeutic benefits. Recent studies have demonstrated that derivatives of Desthio-desacetylmethyl-7-ACA exhibit potent activity against Gram-negative bacteria, which are particularly challenging to treat due to their robust outer membranes.

From a synthetic chemistry perspective, Desthio-desacetylmethyl-7-ACA offers an intriguing scaffold for exploring new reaction pathways and methodologies. The removal of certain functional groups creates reactive sites that can be exploited for further modifications, such as introduction of new side chains or modifications at specific positions on the molecule. These synthetic possibilities have opened up new avenues for drug discovery, allowing chemists to tailor the properties of the compound to meet specific therapeutic needs.

The pharmacokinetic properties of Desthio-desacetylmethyl-7-ACA are also subjects of considerable interest. Studies have shown that this compound exhibits favorable solubility characteristics, which are essential for oral and intravenous administration. Additionally, its metabolic stability suggests that it could have a prolonged half-life in vivo, potentially reducing the frequency of dosing required for therapeutic efficacy. These attributes make it an attractive candidate for further development into a clinical drug.

One particularly exciting area of research involves using Desthio-desacetylmethyl-7-ACA as a lead compound for structure-based drug design. By employing computational methods such as molecular modeling and virtual screening, researchers can identify potential binding interactions between this compound and bacterial targets. This approach has already led to the discovery of several novel antibiotics that mimic or inhibit key bacterial processes essential for survival. The ability to rationally design molecules based on detailed structural information represents a significant step forward in antibiotic development.

The environmental impact of antibiotic use is another critical consideration in modern drug discovery. Desthio-desacetylmethyl-7-ACA and its derivatives have been studied for their biodegradability and potential ecological effects. Preliminary findings suggest that these compounds are less persistent in the environment compared to some traditional antibiotics, which is an important factor in mitigating environmental contamination. This aspect is particularly relevant given the growing concern over antibiotic residues in water systems and their impact on non-target organisms.

In conclusion, Desthio-desacetylmethyl-7-ACA represents a significant advancement in pharmaceutical chemistry with far-reaching implications for antibiotic development. Its unique structural features, synthetic versatility, and promising pharmacological properties make it a valuable tool for researchers striving to combat antibiotic resistance. As our understanding of bacterial biology continues to evolve, compounds like Desthio-desacetylmethyl-7-ACA will play an increasingly important role in shaping the future of infectious disease treatment.